Cas no 1240279-47-3 (3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide)
3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-thienyl)-1H-Pyrazole-3-carboxamide
- 3-(Thiophen-2-yl)-1H-pyrazole-5-carboxaMide
- AKOS006229923
- STL069468
- DB-057977
- AN-329/43449441
- SCHEMBL21790277
- 5-thiophen-2-yl-1H-pyrazole-3-carboxamide
- 5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide
- 3-(Thiophen-2-yl)-1H-pyrazole-5-carboxaMide ,97%
- SCHEMBL2845171
- AKOS005111413
- F2198-0911
- 1240279-47-3
- 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
-
- Inchi: 1S/C8H7N3OS/c9-8(12)6-4-5(10-11-6)7-2-1-3-13-7/h1-4H,(H2,9,12)(H,10,11)
- InChI Key: ICHSQXBOKLWZJI-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=CC(C(N)=O)=NN1
Computed Properties
- Exact Mass: 193.03098303g/mol
- Monoisotopic Mass: 193.03098303g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 100Ų
3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 145497-1G |
3-(Thiophen-2-yl)-1H-pyrazole-5-carboxamide, 97% |
1240279-47-3 | 97% | 1G |
¥ 2380 | 2022-04-26 | |
| TRC | T266781-100mg |
5-thiophen-2-yl-1h-pyrazole-3-carboxamide |
1240279-47-3 | 100mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T266781-500mg |
5-thiophen-2-yl-1h-pyrazole-3-carboxamide |
1240279-47-3 | 500mg |
$ 295.00 | 2022-06-02 | ||
| TRC | T266781-1g |
5-thiophen-2-yl-1h-pyrazole-3-carboxamide |
1240279-47-3 | 1g |
$ 455.00 | 2022-06-02 | ||
| Chemenu | CM490161-1g |
5-(Thiophen-2-yl)-1H-pyrazole-3-carboxamide |
1240279-47-3 | 97% | 1g |
$262 | 2023-01-19 | |
| eNovation Chemicals LLC | Y1234477-1g |
3-(Thiophen-2-yl)-1H-pyrazole-5-carboxaMide |
1240279-47-3 | 97% | 1g |
$610 | 2023-05-17 | |
| Life Chemicals | F2198-0911-0.25g |
3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1240279-47-3 | 95%+ | 0.25g |
$286.0 | 2023-09-06 | |
| Life Chemicals | F2198-0911-0.5g |
3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1240279-47-3 | 95%+ | 0.5g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F2198-0911-1g |
3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1240279-47-3 | 95%+ | 1g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F2198-0911-2.5g |
3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
1240279-47-3 | 95%+ | 2.5g |
$636.0 | 2023-09-06 |
3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
Comprehensive Overview of 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1240279-47-3)
3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide, with the CAS number 1240279-47-3, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a thiophene ring fused with a pyrazole core, further functionalized with a carboxamide group. Its unique structural attributes make it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with the growing demand for precision medicine.
The rise of AI-driven drug discovery has amplified interest in compounds like 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide. Computational models predict its high binding affinity for proteins linked to diseases such as diabetes and cancer, topics frequently searched in scientific databases. Its molecular weight (221.25 g/mol) and logP value (estimated 2.1) suggest favorable pharmacokinetics, a hot topic in ADMET optimization discussions. Moreover, its synthetic accessibility appeals to chemists exploring green chemistry methodologies, another trending focus area.
From a commercial perspective, CAS 1240279-47-3 is often queried alongside terms like "bulk suppliers", "custom synthesis", and "analytical standards". The compound’s purity (>98% HPLC) and stability under ambient conditions make it suitable for high-throughput screening, addressing the needs of contract research organizations (CROs). Recent patents highlight derivatives of this scaffold for neuroprotective applications, tapping into the booming market for CNS therapeutics.
Environmental and regulatory considerations are also pivotal. Unlike volatile organics, 3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide exhibits low ecotoxicity, aligning with REACH and FDA guidelines. This compliance enhances its appeal for sustainable agrochemical formulations, a sector increasingly prioritizing biodegradable chemistries. Analytical techniques like LC-MS and NMR are routinely employed for its characterization, ensuring reproducibility—a critical factor for peer-reviewed publications.
In summary, 1240279-47-3 represents a versatile building block bridging medicinal chemistry and material science. Its synergy with machine learning-aided design and adherence to green chemistry principles position it as a compound of enduring relevance. As research progresses, its applications in personalized therapeutics and catalysis are expected to expand, answering pressing questions in modern chemical innovation.
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